Cas no 1785363-34-9 (3-amino-1,2,4-triazine-5-carboxylic acid)

• Product Name: 3-amino-1,2,4-triazine-5-carboxylic acid
• CAS No: 1785363-34-9
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• MDL: MFCD26519045
• CID: 5245351
• Update Time: 2025-06-14

3-amino-1,2,4-triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5-carboxylic acid, 3-amino-
• 3-amino-1,2,4-triazine-5-carboxylic acid

• MDL： MFCD26519045
• Inchi： 1S/C4H4N4O2/c5-4-7-2(3(9)10)1-6-8-4/h1H,(H,9,10)(H2,5,7,8)
• InChI Key： IFXTWJMVSYHQOR-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 3-amino-1,2,4-triazine-5-carboxylic acid

Comprehensive Overview of 3-amino-1,2,4-triazine-5-carboxylic acid (CAS No. 1785363-34-9): Properties, Applications, and Research Insights

3-amino-1,2,4-triazine-5-carboxylic acid (CAS No. 1785363-34-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound belongs to the 1,2,4-triazine family, which is known for its versatile reactivity and biological activity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its carboxylic acid and amino functional groups make it a valuable intermediate for synthetic modifications.

In recent years, the demand for triazine derivatives has surged, driven by their applications in medicinal chemistry and material science. A growing trend in scientific literature highlights the role of 3-amino-1,2,4-triazine-5-carboxylic acid in designing novel small-molecule therapeutics. For instance, its structural motifs are being investigated for targeting cancer pathways and neurodegenerative diseases, aligning with the global focus on precision medicine. Additionally, its potential as a ligand in metal-organic frameworks (MOFs) has sparked interest in sustainable energy storage solutions.

The synthesis of 3-amino-1,2,4-triazine-5-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the industry's need for scalable and eco-friendly processes. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with stringent quality standards, a critical factor for regulatory approvals in pharmaceutical applications.

From an industrial perspective, the compound's stability under varying pH conditions and thermal resistance make it suitable for formulation studies. Its compatibility with biodegradable polymers has also been explored for controlled-release drug delivery systems, a hot topic in nanomedicine. Furthermore, computational studies using molecular docking and QSAR modeling have provided insights into its binding affinities, accelerating hit-to-lead optimization in drug development pipelines.

Environmental and safety assessments of 3-amino-1,2,4-triazine-5-carboxylic acid indicate low ecotoxicity, aligning with the green chemistry principles advocated by regulatory bodies like the EPA and REACH. This aspect is particularly relevant given the rising consumer demand for sustainable chemicals. As research continues, the compound's potential in crop protection formulations and biocatalysis is expected to expand, offering solutions for food security and industrial biotechnology challenges.

In conclusion, 3-amino-1,2,4-triazine-5-carboxylic acid (CAS No. 1785363-34-9) represents a promising scaffold for interdisciplinary applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance in modern scientific endeavors. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.